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Compound of Interest

Compound Name: Diethenyl ethanedioate

Cat. No.: B15483222

For Researchers, Scientists, and Drug Development Professionals

Introduction to Divinyl Oxalate

Divinyl oxalate, a diester of oxalic acid and vinyl alcohol, is a chemical compound with the
formula CeHsO4. While the broader class of oxalates has been investigated for various
applications, including in polymer chemistry and as reagents in organic synthesis, specific
technical data and research pertaining to divinyl oxalate remain notably scarce in publicly
accessible literature. This guide provides a comprehensive overview of the known alternative
names and synonyms for divinyl oxalate and candidly addresses the current limitations in
available experimental data.

Nomenclature and Identification

A clear understanding of the nomenclature of a compound is critical for effective literature
searching and unambiguous scientific communication. Divinyl oxalate is identified by several
alternative names and chemical identifiers.

Synonyms and Alternative Names:
» bis(ethenyl) oxalate[1]
» diethenyl ethanedioate[1]

* vinyl oxalate[1]
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 diethenyl oxalate[1]
» oxalic acid divinyl ester

Chemical Identifiers:

Identifier Value
CAS Registry Number 13416-89-2[1]
Molecular Formula CesHsO4

INChl=1S/C6H604/c1-3-9-5(7)6(8)10-4-2/h3-

InChl

4H,1-2H2[1]
InChlKey IHTWATXYZJSPOM-UHFFFAOYSA-N[1]
Canonical SMILES C=COC(=0)C(=0)0C=CJ[1]

Current State of Research and Data Availability

Despite a thorough search of scientific databases and chemical literature, there is a significant
lack of detailed technical information specifically for divinyl oxalate. The majority of published
research on oxalate esters focuses on related compounds such as diphenyl oxalate, which is
well-known for its role in chemiluminescence, and various polyoxalates being explored for
biomedical applications due to their biodegradability.[2][3]

Quantitative Data:

At present, there is no readily available quantitative data for divinyl oxalate in the public
domain. This includes, but is not limited to:

o Spectroscopic Data: No published *H NMR, 3C NMR, Infrared (IR), or Mass Spectrometry
(MS) spectra specifically for divinyl oxalate were found.

o Physical Properties: Experimentally determined physical properties such as melting point,
boiling point, and density are not documented in readily accessible chemical databases.

Experimental Protocols:
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Detailed experimental protocols for the synthesis, purification, and handling of divinyl oxalate
are not well-documented in the scientific literature. General synthetic routes for other oxalate
esters, such as the reaction of oxalyl chloride with the corresponding alcohol, could
theoretically be adapted. For instance, the synthesis of (-)-dibornyl oxalate involves the
reaction of (-)-borneol with oxalyl chloride. A similar approach with a vinyl precursor might be
feasible, but a specific, validated protocol for divinyl oxalate is not available.

Signaling Pathways and Drug Development Applications:

There is currently no information available to suggest the involvement of divinyl oxalate in any
specific biological signaling pathways. Consequently, its application in drug development has
not been explored or reported. Research into the biological activities of oxalates is generally
focused on the physiological and toxicological effects of oxalic acid and its salts, or the
development of biodegradable polymers for drug delivery systems.[2]

Logical Relationships and Potential Research
Directions

Given the lack of specific data on divinyl oxalate, we can infer a potential synthetic pathway
based on general organic chemistry principles for ester formation.
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General Synthesis of Oxalate Esters

Reactants
Oxalyl Chloride Vinyl Alcohol Source
(COCI)2 (e.g., vinyl acetate for transesterification)

Esterification Reaction

Products

Divinyl Oxalate Byproduct
CeHeOa4 (e.g., HCI)

Click to download full resolution via product page

Caption: A logical workflow for the potential synthesis of divinyl oxalate.

Conclusion and Future Outlook

Divinyl oxalate is a chemical entity with a clear chemical structure and nomenclature. However,
there is a striking absence of in-depth technical and experimental data in the current scientific
literature. For researchers, scientists, and drug development professionals, this presents both a
challenge and an opportunity. The lack of information means that foundational research,
including the development of synthetic protocols, characterization of its physicochemical
properties, and investigation of its potential biological activities and applications, is yet to be
conducted. Future research in this area would be essential to unlock any potential that divinyl
oxalate may hold in materials science, organic synthesis, or the life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

